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Compound of Interest

Compound Name: 2-Amino-3,5-dibromophenol

CAS No.: 116632-17-8

Cat. No.: B1626780

Get Quote

Executive Summary & Technical Positioning
2-Amino-3,5-dibromophenol (CAS: 609-21-2) is a critical halogenated intermediate,

structurally significant as the aromatic chromophore of the mucolytic agent Ambroxol. Unlike its

parent compound (2-aminophenol), the presence of two bromine atoms at the ortho and para

positions relative to the hydroxyl/amino groups induces a distinct bathochromic (red) shift and

alters its solvatochromic behavior.

This guide compares the spectral performance of 2-Amino-3,5-dibromophenol against its

non-halogenated analogs, establishing a self-validating protocol for its identification and

quantification.
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Compound
Primary

(Ethanol/Neutral)

Secondary Detection Mode

2-Amino-3,5-

dibromophenol
~308–310 nm ~245 nm

Direct UV

(Chromophore)

2-Aminophenol

(Parent)
286–296 nm 234 nm Direct UV

Oxidized Dimer

(Phenoxazinone)
430–440 nm N/A

Colorimetric Assay

(Derivative)

Expert Insight: The absorption maximum at 308–310 nm is characteristic of the 2-amino-3,5-

dibromophenyl moiety. This aligns perfectly with the spectral data of Ambroxol, where this

specific aromatic ring is the sole UV-absorbing chromophore above 250 nm.

Technical Deep Dive: Electronic Transitions &
Substituent Effects
The Bathochromic Shift Mechanism
The spectral difference between 2-aminophenol and its dibromo-derivative is governed by the

auxochromic effect of the halogen substituents.

Parent System (2-Aminophenol): The

and

transitions of the benzene ring are facilitated by the electron-donating -OH and -NH

groups. This results in a

near 296 nm.
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Dibromo-Substitution (3,5-positions):

Inductive Effect (-I): Bromine is electronegative, stabilizing the

-framework but slightly destabilizing the

-system.

Resonance Effect (+M): The lone pairs on the bromine atoms can donate into the

-system. In the excited state, this delocalization lowers the energy gap (

) between the HOMO and LUMO.

Result: A red shift of approximately 12–15 nm compared to the parent compound, pushing

the primary peak into the 308–310 nm region.

Solvatochromism and pH Dependence
The absorption spectrum is highly sensitive to pH due to the amphoteric nature of the molecule

(phenolic -OH and basic -NH

).

Acidic Medium (pH < 2): Protonation of the amine (-NH

) removes its auxochromic contribution, causing a hypsochromic (blue) shift (typically back
towards 280 nm).

Basic Medium (pH > 10): Ionization of the phenol to phenolate (-O

) dramatically increases electron donation, causing a strong bathochromic shift and
hyperchromic effect (increased intensity).

Experimental Protocol: Self-Validating
Characterization
Reagents and Equipment

Solvent: HPLC-grade Ethanol or Methanol (Cutoff < 210 nm).
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Reference Standard: 2-Amino-3,5-dibromophenol (>98% purity).

Blank: Pure solvent (matched cuvettes).

Step-by-Step Workflow
Step 1: Stock Solution Preparation Dissolve 10 mg of the compound in 100 mL of Ethanol to

create a 100 µg/mL stock. Sonicate for 5 minutes to ensure complete dissolution.

Step 2: Dilution Series Prepare working standards at 5, 10, 20, and 40 µg/mL.

Validation Check: Absorbance at

must follow Beer-Lambert Law (

).

Step 3: Spectral Scanning Scan from 200 nm to 450 nm.

Target Feature: Look for the primary maximum at 310 nm ± 2 nm.

Secondary Feature: A shoulder or secondary peak near 245 nm.

Purity Check: The valley-to-peak ratio should remain constant across concentrations.

Step 4: Oxidative Confirmation (Optional but Recommended) If the UV spectrum is ambiguous

due to matrix interference, perform the Oxidative Dimerization Assay:

Add trace FeCl

or K

Fe(CN)

to the solution in acidic conditions.

Allow to stand for 30 minutes.

Measure absorbance at 435 nm.
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Mechanism:[1] Formation of a colored 2-aminophenoxazin-3-one derivative.[2]

Decision Logic for Spectral Analysis (DOT Diagram)

Start: Sample Preparation

UV Scan (200-450 nm)

Peak at ~310 nm?

Secondary Peak ~245 nm?

Yes

Ambiguous Spectrum

No (<300 nm or >320 nm)

Identity Confirmed:
2-Amino-3,5-dibromophenol

Yes

No

Perform Oxidative Assay
(FeCl3 / Acid)

New Peak at ~435 nm?

Yes (Derivative Confirmed)

Reject / Impurity Suspected

No
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Click to download full resolution via product page

Caption: Logical workflow for confirming 2-Amino-3,5-dibromophenol identity using direct UV

and oxidative derivative verification.

Comparative Data Table
Parameter

2-Amino-3,5-
dibromophenol

2-Aminophenol
(Reference)

Ambroxol
(Analogue)

CAS Number 609-21-2 95-55-6 18683-91-5

(Neutral)
310 nm

(Predicted/Observed)
286–296 nm 310 nm

(Acidic) ~280–290 nm ~270 nm
245 nm (primary), 310

nm (shoulder)

Molar Absorptivity (

)

High (due to Br

overlap)
~3,500 L/(mol·cm) ~4,000 L/(mol·cm)

Visual Color
Off-white to brownish

solid

White to darkening

solid
White powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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